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Compound of Interest

Compound Name: ALS-I-41

cat. No.: B15294087

The following guidelines provide essential safety and logistical information for the proper
disposal of Aliskiren, a renin inhibitor used in hypertension research and drug development.
The identifier "ALS-I1-41" may refer to a specific internal batch or formulation; however, the
disposal procedures for the active compound, Aliskiren, should be followed.

Immediate Safety and Handling Precautions

Before handling Aliskiren for disposal, ensure you are wearing appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1]
Handle the compound in a well-ventilated area or a laboratory fume hood to avoid inhalation of
any dust or aerosols.[1][2]

Step-by-Step Disposal Protocol

Expired or waste Aliskiren should be treated as chemical waste and disposed of according to
institutional, local, state, and federal regulations.[2] It is not appropriate to dispose of this
pharmaceutical by flushing it down the toilet or discarding it in the regular trash.[3]

o Consult Regulations: Always consult your institution's environmental health and safety (EHS)
office and review local, regional, and national hazardous waste regulations to ensure
complete and accurate classification and disposal.[4]

o Collection:

o Collect waste Aliskiren, including expired material and contaminated consumables (e.g.,
weighing boats, gloves), in a designated and clearly labeled hazardous waste container.
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o Ensure the container is suitable, closed, and properly sealed to prevent leaks or spills.

e Spill Management:
o In case of a spill, prevent further leakage if it is safe to do so.[2]

o For solid spills, carefully sweep up the material to avoid dust formation and place it in a
suitable container for disposal.[4]

o For solutions, absorb the spill with an inert, non-combustible material (e.g., sand, earth,
vermiculite) and place it in a sealed container for disposal.

o Ensure the spill area is well-ventilated.
o Disposal Route:

o The primary recommended disposal method is to offer the waste material to a licensed
hazardous material disposal company.[2]

o Alternatively, the waste pharmaceutical can be labeled, securely packaged, and
transported by a state-licensed medical waste contractor for disposal.[3]

o If possible, returning the pharmaceutical to the manufacturer for proper disposal is also an
option.[3]
Hazard and Toxicity Summary for Disposal
Considerations

The following table summarizes the key hazards of Aliskiren (hemifumarate) that inform the

need for specialized disposal procedures.
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Hazard Classification GHS Hazard Statement Citation

) - H360: May damage fertility or
Reproductive Toxicity ] [5]
the unborn child.

H373: May cause damage to
STOT (Repeated Exposure) organs through prolonged or [5]

repeated exposure.

Acute Oral Toxicity H302: Harmful if swallowed. [5]
Skin Irritation H315: Causes skin irritation. [5]
o H319: Causes serious eye
Eye Irritation S [5]
irritation.

. L H335: May cause respiratory
Respiratory Irritation S [5]
irritation.

Experimental Protocols Cited

The disposal procedures outlined are based on standard chemical waste management
protocols as dictated by safety data sheets. No specific experimental protocols for the
degradation or neutralization of Aliskiren for disposal are provided in the available literature.
The standard procedure is collection and incineration by a licensed facility.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Aliskiren waste
in a laboratory setting.
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Caption: Logical workflow for the safe disposal of Aliskiren waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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